![molecular formula C7H16N2O2 B064424 2-Amino-2-(aminomethyl)-4-methylpentanoic acid CAS No. 170384-28-8](/img/structure/B64424.png)
2-Amino-2-(aminomethyl)-4-methylpentanoic acid
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Overview
Description
2-Amino-2-(aminomethyl)-4-methylpentanoic acid, also known as BMAA, is a non-proteinogenic amino acid that is naturally occurring in some cyanobacteria species. It has been suggested that BMAA may be linked to neurodegenerative diseases such as Alzheimer's and Parkinson's.
Mechanism of Action
The exact mechanism of 2-Amino-2-(aminomethyl)-4-methylpentanoic acid-induced neurotoxicity is not fully understood. However, it has been proposed that this compound can act as an excitotoxin, leading to excessive stimulation of glutamate receptors and subsequent neuronal death. This compound has also been shown to disrupt protein synthesis and induce oxidative stress, which may contribute to its neurotoxic effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound can induce oxidative stress, disrupt protein synthesis, and activate inflammatory pathways. This compound has also been shown to induce mitochondrial dysfunction and lead to neuronal death.
Advantages and Limitations for Lab Experiments
2-Amino-2-(aminomethyl)-4-methylpentanoic acid has several advantages for lab experiments. It can be synthesized in high purity and yield using a simple synthesis method. This compound can also induce neurotoxicity in vitro and in vivo, making it a useful tool for studying the mechanisms of neurodegenerative diseases. However, this compound also has limitations. It is not a naturally occurring amino acid and may not accurately reflect the effects of endogenous this compound. Additionally, this compound has been shown to have non-specific effects on cells, making it difficult to interpret the results of experiments.
Future Directions
There are several future directions for 2-Amino-2-(aminomethyl)-4-methylpentanoic acid research. One area of interest is the role of this compound in neurodegenerative diseases. Further studies are needed to determine the exact mechanisms by which this compound induces neurotoxicity and its potential role in disease pathogenesis. Another area of interest is the development of this compound as a therapeutic target. Studies have shown that this compound can induce neurotoxicity, but it is not clear whether reducing this compound levels can prevent or treat neurodegenerative diseases. Further research is needed to determine the potential therapeutic applications of this compound.
Synthesis Methods
2-Amino-2-(aminomethyl)-4-methylpentanoic acid can be synthesized by reacting 2-acetamidoacrylic acid with formaldehyde and ammonia. The reaction yields this compound in high purity and yield. This synthesis method has been used in several studies to produce this compound for scientific research.
Scientific Research Applications
2-Amino-2-(aminomethyl)-4-methylpentanoic acid has been widely studied for its potential role in neurodegenerative diseases. Studies have shown that this compound can induce neurotoxicity in vitro and in vivo, leading to neuronal death. This compound has also been found in high concentrations in the brains of patients with neurodegenerative diseases. These findings suggest that this compound may play a role in the pathogenesis of these diseases.
Properties
170384-28-8 | |
Molecular Formula |
C7H16N2O2 |
Molecular Weight |
160.21 g/mol |
IUPAC Name |
2-amino-2-(aminomethyl)-4-methylpentanoic acid |
InChI |
InChI=1S/C7H16N2O2/c1-5(2)3-7(9,4-8)6(10)11/h5H,3-4,8-9H2,1-2H3,(H,10,11) |
InChI Key |
OVKIKTHULMQRQL-UHFFFAOYSA-N |
SMILES |
CC(C)CC(CN)(C(=O)O)N |
Canonical SMILES |
CC(C)CC(CN)(C(=O)O)N |
synonyms |
L-Leucine, 2-(aminomethyl)- (9CI) |
Origin of Product |
United States |
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